Cas no 67089-24-1 ([1,2,4]Triazolo[1,5-a]pyrimidin-2(1H)-one, 5,7-dimethyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-2(1H)-one, 5,7-dimethyl-
• CAS No: 67089-24-1
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 1714833
• PubChem ID: 21329024
• Update Time: 2025-06-14

[1,2,4]Triazolo[1,5-a]pyrimidin-2(1H)-one, 5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-2(1H)-one, 5,7-dimethyl-
• 5,7-dimethyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-2-one
• MFCD30546129
• 5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-ol
• 5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2(1H)-one
• BS-36508
• DTXSID40612500
• SCHEMBL4470140
• SCHEMBL12341023
• 5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2(1H)-one
• 67089-24-1
• DIKPSOXMJCFGCK-UHFFFAOYSA-N

• Inchi： 1S/C7H8N4O/c1-4-3-5(2)11-6(8-4)9-7(12)10-11/h3H,1-2H3,(H,10,12)
• InChI Key： DIKPSOXMJCFGCK-UHFFFAOYSA-N
• SMILES： O=C1N=C2N=C(C)C=C(C)N2N1

Computed Properties

• Exact Mass: 164.06994
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• PSA: 57.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidin-2(1H)-one, 5,7-dimethyl-

Comprehensive Overview of [1,2,4]Triazolo[1,5-a]pyrimidin-2(1H)-one, 5,7-dimethyl- (CAS No. 67089-24-1)

The compound [1,2,4]Triazolo[1,5-a]pyrimidin-2(1H)-one, 5,7-dimethyl- (CAS No. 67089-24-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fused triazolo-pyrimidine core, makes it a versatile scaffold for developing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

One of the key reasons for the growing interest in 5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2(1H)-one is its structural similarity to purine bases, which are fundamental to biological processes. This similarity allows it to interact with biological systems in ways that can be harnessed for therapeutic benefits. Recent studies have highlighted its potential as a kinase inhibitor, a property that is highly sought after in oncology research. The ability to modulate kinase activity opens doors for treating cancers with fewer side effects compared to traditional chemotherapy.

In addition to its pharmaceutical applications, CAS 67089-24-1 is also being investigated for its role in agrochemicals. Its stability and bioactivity make it a candidate for developing new pesticides and herbicides. With the global push towards sustainable agriculture, compounds like 5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2(1H)-one are being scrutinized for their environmental impact and efficacy. Researchers are particularly interested in its biodegradability and non-toxicity to non-target species, which align with the principles of green chemistry.

The synthesis of [1,2,4]Triazolo[1,5-a]pyrimidin-2(1H)-one, 5,7-dimethyl- involves multi-step organic reactions, often starting from readily available precursors like malononitrile and hydrazine derivatives. Advances in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial applications. Innovations in flow chemistry and microwave-assisted synthesis are further reducing production costs and time, which is critical for scaling up its use in commercial products.

From a regulatory standpoint, CAS 67089-24-1 is not classified as a hazardous substance under major global frameworks such as REACH and OSHA. This classification facilitates its use in various industries without stringent restrictions. However, ongoing toxicological studies are essential to ensure its safe handling and long-term environmental impact. The compound's stability under normal conditions also makes it suitable for storage and transportation without specialized requirements.

The future of 5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2(1H)-one looks promising, with several patents filed for its derivatives in recent years. These patents cover a wide range of applications, from antimicrobial agents to materials science. As the demand for novel bioactive compounds grows, this molecule is likely to play a pivotal role in next-generation therapeutics and agrochemicals. Its adaptability and proven efficacy in preliminary studies make it a standout candidate for further development.

For researchers and industry professionals, understanding the properties and applications of [1,2,4]Triazolo[1,5-a]pyrimidin-2(1H)-one, 5,7-dimethyl- is crucial. Its potential to address some of the most pressing challenges in medicine and agriculture cannot be overstated. With continued investment in research and development, this compound could soon become a cornerstone in innovative solutions for health and sustainability.